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Compound of Interest

Compound Name: G 1593

Cat. No.: B066387

For laboratory personnel engaged in research, scientific analysis, and drug development, a
comprehensive understanding of safety protocols for handling hazardous chemicals is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Dichloromethane (DCM), also identified by its UN number 1593.
Adherence to these procedures is critical to ensure a safe laboratory environment and minimize
health risks associated with this chemical.

Dichloromethane is a volatile, colorless liquid with a sweet odor. It is widely used as a solvent
but poses significant health risks.[1][2] Exposure can lead to neurotoxic effects, heart and liver
damage, and skin and eye irritation.[1] Furthermore, it is suspected of causing cancer.[3] Due
to these risks, the U.S. Environmental Protection Agency (EPA) has recently updated its
regulations, significantly lowering the permissible exposure limits for DCM.[1][4]

Personal Protective Equipment (PPE) and Exposure
Limits
The selection and proper use of Personal Protective Equipment (PPE) are the first lines of

defense against exposure to Dichloromethane. The following table summarizes the
recommended PPE and the updated occupational exposure limits.
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PPE | Exposure Limit

Specification

Rationale

Hand Protection

Silver Shield®/4H®, Butyl
Rubber, or Polyvinyl Alcohol
(PVA) gloves.[4][5] Nitrile
gloves are not sufficient as
DCM readily penetrates them.
[6] For extensive handling or
spill cleanup, double gloving
with a Silver Shield® liner
under a nitrile or neoprene

glove is recommended.[6]

Provides adequate protection
against skin contact.
Dichloromethane can be
absorbed through the skin and

cause irritation.[3]

Eye Protection

Chemical safety goggles are
mandatory.[5] Safety glasses
do not provide sufficient

protection from splashes.[5]

Protects eyes from splashes
and vapors which can cause

serious irritation.[3]

Body Protection

A full-length, buttoned lab coat.

[5]

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for
organic vapors should be used
if work cannot be conducted in
a fume hood or if exposure

limits are exceeded.[7][8]

Protects against inhalation of

harmful vapors.

EPA 8-Hour Time-Weighted
Average (TWA)

2 ppm[1][4]

The maximum permissible
average exposure over an 8-

hour workday.

EPA 15-Minute Short-Term
Exposure Limit (STEL)

16 ppm[1][4]

The maximum permissible
exposure for a 15-minute

period.

OSHA Permissible Exposure
Limit (PEL) - TWA

25 ppm[9]

The OSHA standard, which is
less stringent than the new
EPA limit.[1]
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The OSHA standard for short-
OSHA STEL 125 ppm[9]
term exposure.

Experimental Protocols

While specific experimental studies validating each safety protocol are not typically cited in
safety data sheets, the following represents a standard operating procedure (SOP) derived
from established safety guidelines for handling Dichloromethane in a laboratory setting.

Standard Operating Procedure for Handling Dichloromethane
e Preparation and Engineering Controls:

o All work with Dichloromethane must be conducted within a certified chemical fume hood
with a minimum face velocity of 100 ft/min.[5]

o Ensure that a safety shower and eyewash station are readily accessible.[8]

o Designate a specific area for DCM work and storage, clearly marked with warning signs.

[6]

o Personal Protective Equipment (PPE) Donning:

o Before entering the designated area, don all required PPE as specified in the table above.
» Handling and Dispensing:

o Transport Dichloromethane in secondary containment to prevent spills.

o Dispense the smallest quantity necessary for the experiment.

o Keep containers tightly closed when not in use.[10]
e Emergency Procedures:

o Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, seek
medical attention.[5]
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.[5]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station.[5]

o Spill: For small spills, absorb the material with an inert absorbent and place it in a sealed,
labeled container for hazardous waste disposal. For large spills, evacuate the area and
contact the institution's environmental health and safety department.

e Disposal:

o All Dichloromethane waste, including contaminated materials, must be disposed of as
hazardous waste.[11]

o Collect DCM waste in a designated, properly labeled, and sealed container.[5]
o Do not mix Dichloromethane waste with other waste streams.[5]

Logical Workflow for Handling Dichloromethane

The following diagram illustrates the procedural flow for safely handling Dichloromethane from
initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Dichloromethane (UN 1593).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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